Cas no 106412-36-6 (tert-butyl 2-oxoazepane-1-carboxylate)

• Product Name: tert-butyl 2-oxoazepane-1-carboxylate
• CAS No: 106412-36-6
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD03265235
• CID: 127114
• PubChem ID: 11424412
• Update Time: 2025-10-29

tert-butyl 2-oxoazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylicacid, hexahydro-2-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2-oxoazepane-1-carboxylate
• 1-(tert-butoxycarbonyl)-1-azacycloheptan-2-one
• 1-Boc-2-oxohexamethyleneimine
• 1-Boc-aza-2-cycloheptanone
• A-caprolactam
• N-(tert-butyloxycarbonyl)-2-oxo-azepane
• N-Boc-
• N-Boc-2-azepanone
• N-Boc-caprolactam
• N-Boc-ε-caprolactaM
• tert-Butyl-2-oxoazepane-1-carboxylate
• N-BOC-CYCLOHEXAMIDE
• 1-Boc-2-oxoazepane
• CS-0079206
• N-Boc-epsilon-caprolactam, 97%
• DTXSID20465430
• AKOS015960214
• s12102
• EN300-135718
• AS-54561
• SCHEMBL5421438
• N-Boc-epsilon-caprolactam
• t-Butyl 2-oxoazepane-1-carboxylate
• MFCD03265235
• 106412-36-6

• MDL： MFCD03265235
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-8-6-4-5-7-9(12)13/h4-8H2,1-3H3
• InChI Key： GJZYNYJIBDCRFC-UHFFFAOYSA-N
• SMILES： O(C(N1C(CCCCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.15200
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.038 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.468
• PSA: 55.40000
• LogP: 3.00890

tert-butyl 2-oxoazepane-1-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H400
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38-50
• Safety Instruction： 26-61
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams

Additional information on tert-butyl 2-oxoazepane-1-carboxylate

Introduction to Tert-butyl 2-oxoazepane-1-carboxylate (CAS No. 106412-36-6)

Tert-butyl 2-oxoazepane-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 106412-36-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the azepane class, which is characterized by a seven-membered heterocyclic structure containing nitrogen. The presence of a carbonyl group at the 2-position and a tert-butyl ester moiety at the 1-position imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural framework of tert-butyl 2-oxoazepane-1-carboxylate contributes to its potential applications in drug development. The azepane ring is known for its stability and ability to mimic certain biological functionalities, while the ester group provides a versatile handle for further chemical modifications. These features have positioned this compound as a key building block in the design of novel therapeutic agents.

In recent years, there has been growing interest in azepane derivatives due to their potential as pharmacophores in various therapeutic areas. Studies have demonstrated that modifications within the azepane core can significantly influence the biological activity of derived compounds. For instance, research has highlighted the role of tert-butyl 2-oxoazepane-1-carboxylate in developing compounds with enhanced binding affinity to specific biological targets.

One of the most compelling aspects of tert-butyl 2-oxoazepane-1-carboxylate is its utility in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in numerous physiological processes, and their inhibition is a common strategy in drug design. The rigid structure of the azepane ring can be engineered to fit into the active sites of proteases, thereby blocking their activity. The tert-butyl ester group further allows for derivatization, enabling fine-tuning of pharmacokinetic properties such as solubility and metabolic stability.

Recent advancements in computational chemistry have also facilitated the discovery of new applications for tert-butyl 2-oxoazepane-1-carboxylate. Molecular docking studies have identified potential interactions between this compound and various biological targets, including kinases and ion channels. These findings suggest that derivatives of tert-butyl 2-oxoazepane-1-carboxylate could be developed into treatments for conditions such as cancer and neurological disorders.

The pharmaceutical industry has taken notice of these promising findings, leading to increased investment in research involving tert-butyl 2-oxoazepane-1-carboxylate. Several academic institutions and biotechnology companies are exploring its potential as a lead compound or intermediate for drug candidates. This interest underscores the compound's significance in modern medicinal chemistry.

In addition to its role in drug development, tert-butyl 2-oxoazepane-1-carboxylate has shown promise in materials science. Its unique structural properties make it a candidate for applications in polymer chemistry and liquid crystals. Researchers are investigating how modifications to the azepane ring can influence material properties, potentially leading to innovations in areas such as electronics and coatings.

The synthesis of tert-butyl 2-oxoazepane-1-carboxylate itself is an area of active research. Chemists have developed several efficient methods for constructing the azepane core, often employing cyclization reactions or transition-metal-catalyzed processes. These synthetic strategies are critical for producing sufficient quantities of the compound for both laboratory studies and industrial applications.

As our understanding of biological systems continues to evolve, so too does our appreciation for compounds like tert-butyl 2-oxoazepane-1-carboxylate. New therapeutic targets are being discovered, and existing ones are being refined, creating opportunities for innovative drug design. The versatility and potential of this compound ensure that it will remain a cornerstone of pharmaceutical research for years to come.

The future directions for research on tert-butyl 2-oxoazepane-1-carboxylate are multifaceted. Investigations into its derivatives could yield novel drugs with improved efficacy and reduced side effects. Furthermore, exploring its applications beyond medicine may uncover unexpected uses that could revolutionize other industries.

In conclusion, tert-butyl 2-oxoazepane-1-carboxylate (CAS No. 106412-36-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop new therapeutics and advanced materials. As scientific understanding progresses, it is likely that this compound will continue to play a pivotal role in innovation.